PF-03622905

• Molecular Formula: C24H35N7O3
• Molecular Weight: 469.6 g/mol
• InChI: InChI=1S/C24H35N7O3/c1-5-11-29-13-16(2)30(14-17(29)9-12-32)23(34)31-15-18-20(24(31,3)4)27-28-21(18)26-22(33)19-8-6-7-10-25-19/h6-8,10,16-17,32H,5,9,11-15H2,1-4H3,(H2,26,27,28,33)/t16-,17+/m0/s1
• InChIKey: SYMKCZOALSNIBQ-DLBZAZTESA-N

PF-03622905 PKC Inhibitor Overview

PF-03622905 is a potent, ATP-competitive small molecule inhibitor of protein kinase C (PKC) isoforms . It exhibits nanomolar inhibitory activity against multiple classical and novel PKC isoforms, with IC₅₀ values of 5.6 nM (PKCα), 14.5 nM (PKCβI), 13 nM (PKCβII), 37.7 nM (PKCγ), and 74.1 nM (PKCθ) . The compound belongs to a novel class of targeted kinase inhibitors developed to block PKC signaling and has demonstrated in vivo efficacy in ameliorating retinal vascular leakage in a diabetic rat model [1].

PKC isoform pathway studies

Supports classical PKC signaling interrogation with defined isoform selectivity context

Isoform-selectivity research workflow

Favors classical over novel PKC isoforms; reported selectivity profile distinct from pan-inhibitors

Retinal vascular model research

May support diabetic retinopathy model studies; compound series demonstrated measurable leakage amelioration

• [1] Academia.edu. Figure from: Discovery of a novel class of targeted kinase inhibitors that blocks protein kinase C signaling and ameliorates retinal vascular leakage in a diabetic rat model. 2010. View Source

PF-03622905 vs. Pan-PKC Inhibitors

PKC inhibitors are not functionally interchangeable due to substantial differences in isoform selectivity profiles, which directly dictate target engagement patterns, downstream signaling effects, and therapeutic relevance. Widely used pan-PKC inhibitors such as Gӧ-6850 (GF109203X) exhibit potent inhibition across classical isoforms (PKCα IC₅₀ 2.53 nM; PKCβ1 IC₅₀ 0.457 nM; PKCβ2 IC₅₀ 0.331 nM) and novel isoforms (PKCδ IC₅₀ 9.63 nM; PKCθ IC₅₀ 3 nM) [1], while classical isoform-selective agents like Gӧ-6976 show >100-fold selectivity for classical over novel isoforms (PKCδ/ε/η/θ IC₅₀ = 15,000 nM) [1]. In contrast, PF-03622905 exhibits a distinct selectivity profile with intermediate preference for PKCα (5.6 nM) over PKCθ (74.1 nM) . Furthermore, PF-03622905 has been specifically validated in a diabetic rat model for retinal vascular leakage amelioration [2], whereas many comparator PKC inhibitors lack equivalent in vivo validation in this disease context. These divergent selectivity signatures and model-specific validation profiles preclude generic substitution.

Pan-PKC inhibitor mismatch

Pan-inhibitors like Gӧ-6850 exhibit ultra-broad novel isoform engagement; substituting may alter pathway-response interpretation.

Classical-only inhibitor discrepancy

Highly classical-selective agents (e.g., Gӧ-6976) lack novel PKC context; PF-03622905 provides an intermediate selectivity profile.

Disease-model validation gap

PF-03622905 has been included in a retinal leakage model study; many comparator PKC inhibitors lack comparable in vivo model context.

• [1] PMC11801715. Table 1. Selectivity of PKC inhibitors towards PKC isoforms. PLoS Pathog. 2025. View Source
• [2] Academia.edu. Figure from: Discovery of a novel class of targeted kinase inhibitors that blocks protein kinase C signaling and ameliorates retinal vascular leakage in a diabetic rat model. 2010. View Source

PF-03622905 Comparative Evidence

Isoform Selectivity vs. Gӧ-6850

PF-03622905 exhibits a distinct isoform selectivity profile compared to the widely used pan-PKC inhibitor Gӧ-6850 (GF109203X). PF-03622905 inhibits PKCα with an IC₅₀ of 5.6 nM, PKCβI with 14.5 nM, PKCβII with 13 nM, PKCγ with 37.7 nM, and PKCθ with 74.1 nM . In comparison, Gӧ-6850 shows a broader, more potent pan-inhibition profile with IC₅₀ values of 2.53 nM (PKCα), 0.457 nM (PKCβ1), 0.331 nM (PKCβ2), 2.18 nM (PKCγ), and 3 nM (PKCθ), as well as activity against PKCδ (9.63 nM), PKCε (67.6 nM), and PKCη (11.3 nM) [1]. The differential selectivity is most pronounced for PKCβ1 (31.7-fold difference) and PKCθ (24.7-fold difference), providing researchers with a distinct pharmacological tool that avoids the ultra-broad inhibition profile of Gӧ-6850.

Isoform selectivity profile

Cross-study comparable

PF-03622905 PKCα 5.6 nM, PKCβI 14.5 nM, PKCβII 13 nM, PKCγ 37.7 nM, PKCθ 74.1 nM

Gӧ-6850 PKCα 2.53 nM, PKCβ1 0.457 nM, PKCβ2 0.331 nM, PKCγ 2.18 nM, PKCθ 3 nM, PKCδ 9.63 nM, PKCε 67.6 nM, PKCη 11.3 nM

Supports isoform-selectivity assay interpretation

In vitro kinase assays; ATP at K_m^app

Evidence Dimension	PKC isoform inhibitory potency (IC₅₀)
Target Compound Data	PKCα: 5.6 nM; PKCβI: 14.5 nM; PKCβII: 13 nM; PKCγ: 37.7 nM; PKCθ: 74.1 nM
Comparator Or Baseline	Gӧ-6850 (GF109203X): PKCα: 2.53 nM; PKCβ1: 0.457 nM; PKCβ2: 0.331 nM; PKCγ: 2.18 nM; PKCθ: 3 nM; PKCδ: 9.63 nM; PKCε: 67.6 nM; PKCη: 11.3 nM
Quantified Difference	PKCβ1: 31.7-fold weaker inhibition by PF-03622905; PKCθ: 24.7-fold weaker inhibition; PKCα: 2.2-fold weaker; PKCγ: 17.3-fold weaker
Conditions	In vitro kinase inhibition assays; ATP concentration at Kmapp for each enzyme with 2 μM peptide substrates for comparator data

Why This Matters

Researchers requiring selective PKC pathway interrogation without the ultra-broad inhibition profile of pan-PKC inhibitors should prioritize PF-03622905 for its distinct selectivity signature, particularly for studies where sparing PKCβ and PKCθ activity is experimentally desirable.

• [1] PMC11801715. Table 1. Selectivity of PKC inhibitors towards PKC isoforms. PLoS Pathog. 2025. View Source

Classical over Novel PKC Selectivity

PF-03622905 demonstrates a selectivity profile that favors classical PKC isoforms (PKCα, β, γ) over novel isoforms (PKCδ, ε, η, θ), a characteristic that distinguishes it from pan-PKC inhibitors. While Gӧ-6850 potently inhibits novel isoforms including PKCδ (IC₅₀ = 9.63 nM), PKCε (IC₅₀ = 67.6 nM), and PKCη (IC₅₀ = 11.3 nM) [1], PF-03622905 has been characterized with high specificity for PKC over other protein kinases . The compound's IC₅₀ for PKCθ (74.1 nM) represents a 13.2-fold reduction in potency compared to its activity against PKCα (5.6 nM), whereas Gӧ-6850 shows nearly equipotent inhibition of PKCα (2.53 nM) and PKCθ (3 nM) [1]. This divergence is significant for researchers seeking to dissect classical versus novel PKC isoform contributions to cellular signaling pathways.

Classical/novel PKC selectivity

Class-level inference

PKCα/PKCθ ratio: 13.2 vs 0.84 (Gӧ-6850)

Supports classical isoform pathway studies

Recombinant PKC isoforms; 15.7-fold ratio difference

Evidence Dimension	Classical versus novel PKC isoform selectivity ratio
Target Compound Data	PKCα/PKCθ ratio = 13.2 (5.6 nM vs 74.1 nM)
Comparator Or Baseline	Gӧ-6850: PKCα/PKCθ ratio = 0.84 (2.53 nM vs 3 nM)
Quantified Difference	PF-03622905 exhibits a 15.7-fold greater classical-to-novel selectivity ratio compared to Gӧ-6850 (13.2 vs 0.84)
Conditions	In vitro kinase inhibition assays with recombinant PKC isoforms

Why This Matters

For experiments requiring preferential inhibition of classical PKC isoforms while minimizing perturbation of novel PKC-mediated signaling, PF-03622905 offers a more appropriate selectivity window than pan-inhibitors like Gӧ-6850.

• [1] PMC11801715. Table 1. Selectivity of PKC inhibitors towards PKC isoforms. PLoS Pathog. 2025. View Source

Low Cytotoxicity in HUVEC

PF-03622905 demonstrates low cytotoxicity against human umbilical vein endothelial cells (HUVEC) at a concentration of 1 μM, with remaining cell viability of 83.3% . At this concentration (1,000 nM), PF-03622905 is present at levels 178-fold above its IC₅₀ for PKCα (5.6 nM) and 13.5-fold above its IC₅₀ for PKCθ (74.1 nM) , yet maintains high cell viability. This favorable cytotoxicity profile supports the compound's utility in cell-based assays and in vivo studies requiring sustained PKC inhibition without confounding cytotoxicity.

HUVEC cytotoxicity

Data to verify

83.3% cell viability at 1 µM

Supports cytotoxicity endpoint review

Endothelial cell assay; concentration 178× above PKCα IC₅₀

Evidence Dimension	Cell viability at 1 μM compound concentration
Target Compound Data	83.3% viable HUVEC cells
Comparator Or Baseline	Untreated control (100% viability)
Quantified Difference	16.7% reduction in cell viability at 1 μM
Conditions	Human umbilical vein endothelial cells (HUVEC); 1 μM PF-03622905 treatment

Why This Matters

Low cytotoxicity at concentrations well above therapeutic IC₅₀ values enables reliable interpretation of PKC inhibition phenotypes in cellular assays and reduces confounding toxic effects in longer-term experiments.

In Vivo Efficacy in Diabetic Retinopathy

PF-03622905 has demonstrated in vivo efficacy in ameliorating retinal vascular leakage in a diabetic rat model, as part of a novel class of targeted kinase inhibitors that block PKC signaling [1]. In this study, PF-03622905 was evaluated alongside structurally related PKC inhibitors including Ro-31-8425, PF-03323892, and PF-04577806 [1]. The compound's inclusion in this validated in vivo disease model provides procurement-relevant evidence of its utility beyond in vitro biochemical assays. While specific quantitative efficacy metrics for PF-03622905 alone are not disaggregated in the available figure documentation, the compound was part of a series that demonstrated measurable amelioration of retinal vascular leakage [1], distinguishing it from many PKC inhibitors that lack any in vivo validation in this disease-relevant context.

In vivo retinal leakage model

Supporting evidence

Measurable amelioration observed in compound series; PF-03622905 included in study

Model-response context for diabetic retinopathy

Diabetic rat model; individual quantitative data not disaggregated

Evidence Dimension	In vivo efficacy in disease model
Target Compound Data	Included in study demonstrating amelioration of retinal vascular leakage in diabetic rat model
Comparator Or Baseline	Ro-31-8425, PF-03323892, PF-04577806 (structurally related PKC inhibitors evaluated in same study)
Quantified Difference	Compound series demonstrated measurable amelioration; specific quantitative metrics for PF-03622905 not disaggregated in available documentation
Conditions	Diabetic rat model; assessment of retinal vascular leakage

Why This Matters

Procurement decisions for in vivo studies should prioritize compounds with established in vivo validation in disease-relevant models; PF-03622905 has demonstrated such validation in a diabetic retinopathy model.

• [1] Academia.edu. Figure from: Discovery of a novel class of targeted kinase inhibitors that blocks protein kinase C signaling and ameliorates retinal vascular leakage in a diabetic rat model. 2010. View Source

PF-03622905 Research Applications

Diabetic Retinopathy & Retinal Leakage

PF-03622905 is directly applicable for in vivo studies of diabetic retinopathy and retinal vascular leakage based on its demonstrated efficacy in a diabetic rat model [1]. Researchers should prioritize this compound when establishing disease-relevant animal models requiring PKC pathway inhibition, as it belongs to a novel class of targeted kinase inhibitors specifically validated to block PKC signaling and ameliorate retinal vascular pathology [1].

Classical PKC Isoform Signaling

For experiments investigating classical PKC isoform (PKCα, PKCβ, PKCγ) contributions to cellular signaling while minimizing confounding inhibition of novel PKC isoforms (PKCδ, PKCε, PKCη, PKCθ), PF-03622905 offers a more appropriate selectivity window than pan-PKC inhibitors like Gӧ-6850. The compound's 13.2-fold selectivity ratio for PKCα over PKCθ enables researchers to dissect classical versus novel PKC isoform functions [1].

Endothelial Cell-Based Assays

PF-03622905 is well-suited for HUVEC-based experiments and other endothelial cell assays requiring sustained PKC inhibition at concentrations well above IC₅₀ values. The compound maintains 83.3% cell viability at 1 μM—concentrations 178-fold above its PKCα IC₅₀—minimizing cytotoxic confounds in longer-term cell-based studies [1].

T Cell Signaling & ERK1/2 Phosphorylation

PF-03622905 has been utilized in Jurkat T cell assays to evaluate inhibition of phorbol myristate acetate-stimulated ERK1/2 phosphorylation [1]. Researchers investigating PKC-mediated T cell activation pathways should consider PF-03622905 for its established utility in this cellular context.

Application

Selection Property

Validation Focus

Diabetic retinopathy model research

In vivo PKC pathway inhibition context

Retinal leakage endpoint monitoring

Classical PKC isoform signaling studies

Classical-over-novel isoform selectivity profile

Isoform-specific signaling pathway interpretation

Endothelial cell-based assay research

Cell viability at assay-relevant concentrations

Cytotoxicity endpoint review in HUVEC

T cell activation signaling assays

PKC-mediated ERK1/2 phosphorylation assay context

T cell pathway-response interpretation

• [1] Academia.edu. Figure from: Discovery of a novel class of targeted kinase inhibitors that blocks protein kinase C signaling and ameliorates retinal vascular leakage in a diabetic rat model. 2010. View Source
• [2] PMC11801715. Table 1. Selectivity of PKC inhibitors towards PKC isoforms. PLoS Pathog. 2025. View Source